1-({1-[2-(Methylsulfanyl)benzoyl]azetidin-3-yl}methyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-[[1-(2-methylsulfanylbenzoyl)azetidin-3-yl]methyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C16H18N2O3S/c1-22-13-5-3-2-4-12(13)16(21)17-8-11(9-17)10-18-14(19)6-7-15(18)20/h2-5,11H,6-10H2,1H3
• InChI Key: UFNKZTKPQJPXFW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)N2CC(C2)CN3C(=O)CCC3=O
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

The compound “1-({1-[2-(Methylsulfanyl)benzoyl]azetidin-3-yl}methyl)pyrrolidine-2,5-dione” is a complex organic molecule that contains several functional groups and rings. It has a pyrrolidine-2,5-dione group, which is a five-membered ring with two carbonyl (C=O) groups and a nitrogen atom. Attached to this ring is a methylsulfanyl benzoyl azetidin-3-yl group, which includes a four-membered azetidine ring, a benzoyl group (a benzene ring attached to a carbonyl group), and a methylsulfanyl group (a sulfur atom bonded to a methyl group).

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact methods would depend on the specific reactions used and the order in which the groups are added.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the azetidine and pyrrolidine rings would add rigidity to the structure. The benzoyl group would contribute to the compound’s aromaticity, and the methylsulfanyl group could influence its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The carbonyl groups in the pyrrolidine-2,5-dione ring could potentially undergo reactions such as nucleophilic addition. The azetidine ring might participate in ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure.

Scientific Research Applications

Anticonvulsant Activity

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Synthesis of Tetrazoles

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Biologically Active Compounds

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Diversity-Oriented Synthesis

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Fused Heterocycles

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Enantioselective Binding

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were designed as a drug, it might interact with specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the precautions needed when handling it.

Future Directions

Future research on this compound could involve further studies on its synthesis, properties, and potential applications.